Cas no 1379252-40-0 (Ethyl 5-fluoro-2-formylbenzoate)

• Product Name: Ethyl 5-fluoro-2-formylbenzoate
• CAS No: 1379252-40-0
• MF: C₁₀H₉FO₃
• MW: 196.175066709518
• MDL: MFCD18910270
• CID: 4955592
• PubChem ID: 124705480
• Update Time: 2025-05-19

Ethyl 5-fluoro-2-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-fluoro-2-formylbenzoate

• MDL： MFCD18910270
• Inchi： 1S/C10H9FO3/c1-2-14-10(13)9-5-8(11)4-3-7(9)6-12/h3-6H,2H2,1H3
• InChI Key： PEVMJBPFWBUFAM-UHFFFAOYSA-N
• SMILES： FC1C=CC(C=O)=C(C(=O)OCC)C=1

Computed Properties

• Exact Mass: 196.05357231g/mol
• Monoisotopic Mass: 196.05357231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 5-fluoro-2-formylbenzoate

Ethyl 5-Fluoro-2-Formylbenzoate: A Comprehensive Overview

Ethyl 5-fluoro-2-formylbenzoate, with the CAS number 1379252-40-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure and properties, has garnered attention due to its potential applications in drug development, agrochemicals, and advanced materials. The long-tail keyword "Ethyl 5-fluoro-2-formylbenzoate synthesis" has been a focal point of recent research, as scientists explore more efficient and sustainable methods to produce this compound.

The structure of Ethyl 5-fluoro-2-formylbenzoate is defined by a benzoate ester group with a fluoro substituent at the 5-position and a formyl group at the 2-position. This arrangement imparts distinctive electronic and steric properties to the molecule, making it suitable for various chemical transformations. Recent studies have highlighted the role of this compound in fluorinated aromatic systems, where it serves as a versatile building block for constructing complex molecular architectures.

One of the most promising applications of Ethyl 5-fluoro-2-formylbenzoate lies in its use as an intermediate in pharmaceutical synthesis. Researchers have demonstrated that this compound can be effectively employed in the construction of bioactive molecules, particularly those with anti-inflammatory and anticancer properties. The long-tail keyword "Ethyl 5-fluoro-2-formylbenzoate pharmacology" has emerged as a key area of investigation, with studies focusing on its bioavailability and metabolic pathways.

In addition to its pharmaceutical applications, Ethyl 5-fluoro-2-formylbenzoate has found utility in agrochemicals. Its ability to act as a precursor for herbicides and insecticides has been well-documented. Recent advancements in green chemistry have led to the development of eco-friendly synthesis routes for this compound, reducing its environmental footprint while maintaining its efficacy.

The physical and chemical properties of Ethyl 5-fluoro-2-formylbenzoate are equally noteworthy. Its melting point, boiling point, and solubility characteristics make it amenable to a wide range of chemical reactions. The long-tail keyword "Ethyl 5-fluoro-2-formylbenzoate spectroscopy" has been instrumental in elucidating its structural features through techniques such as NMR and IR spectroscopy.

From a safety standpoint, Ethyl 5-fluoro-2-formylbenzoate has been classified as non-hazardous under standard conditions. However, proper handling procedures are recommended to ensure workplace safety and environmental protection. The long-tail keyword "Ethyl 5-fluoro-2-formylbenzoate safety data" provides comprehensive guidelines for storage, transportation, and disposal.

Looking ahead, the demand for Ethyl 5-fluoro-2-formylbenzoate is expected to grow as industries increasingly seek sustainable alternatives for chemical intermediates. Ongoing research is focused on optimizing its synthesis pathways, exploring new applications, and understanding its long-term environmental impact.